Cas no 1690003-22-5 ((2R)-2-(4-bromothiophen-2-yl)oxirane)

• Product Name: (2R)-2-(4-bromothiophen-2-yl)oxirane
• CAS No: 1690003-22-5
• MF: C₆H₅BrOS
• MW: 205.072299718857
• CID: 6123999
• PubChem ID: 107355600
• Update Time: 2025-06-13

(2R)-2-(4-bromothiophen-2-yl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(4-bromothiophen-2-yl)oxirane
• EN300-1914616
• 1690003-22-5

• Inchi： 1S/C6H5BrOS/c7-4-1-6(9-3-4)5-2-8-5/h1,3,5H,2H2/t5-/m1/s1
• InChI Key： UWOURZGDDWNAEU-RXMQYKEDSA-N
• SMILES： BrC1=CSC(=C1)[C@H]1CO1

Computed Properties

• Exact Mass: 203.92445g/mol
• Monoisotopic Mass: 203.92445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on (2R)-2-(4-bromothiophen-2-yl)oxirane

Introduction to (2R)-2-(4-bromothiophen-2-yl)oxirane (CAS No. 1690003-22-5)

(2R-2-(4-bromothiophen-2-yl)oxirane) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1690003-22-5, has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry. The presence of a brominated thiophene ring and an epoxide moiety makes it a versatile intermediate for various chemical transformations, particularly in the synthesis of biologically active molecules.

The compound's stereochemistry, specifically the (2R) configuration, plays a crucial role in determining its interactions with biological targets. This chirality is often exploited in medicinal chemistry to enhance the efficacy and selectivity of drug candidates. Recent advancements in the field have highlighted the importance of stereoselective synthesis, where compounds like (2R)-2-(4-bromothiophen-2-yl)oxirane serve as key building blocks.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. Thiophene derivatives, in particular, have shown promise in various pharmacological applications. The bromine substituent on the thiophene ring enhances reactivity, making (2R)-2-(4-bromothiophen-2-yl)oxirane an attractive precursor for further functionalization. This compound has been utilized in the synthesis of kinase inhibitors, antiviral agents, and other pharmacologically relevant molecules.

The epoxide group in (2R)-2-(4-bromothiophen-2-yl)oxirane is particularly noteworthy due to its reactivity in nucleophilic substitution reactions. This property allows for the introduction of diverse functional groups, enabling the creation of complex molecular architectures. Such transformations are essential in drug discovery pipelines, where lead optimization often requires multiple rounds of structural modification.

Recent studies have demonstrated the utility of (2R)-2-(4-bromothiophen-2-yl)oxirane in the development of novel antiproliferative agents. These studies have shown that derivatives of this compound exhibit significant activity against various cancer cell lines. The combination of the bromothiophene scaffold and the epoxide group provides a unique framework for designing molecules that can interact with specific biological targets. This has opened up new avenues for research in oncology and other therapeutic areas.

The synthetic methodologies employed in the preparation of (2R)-2-(4-bromothiophen-2-yl)oxirane have also seen considerable innovation. Advances in asymmetric synthesis have enabled the efficient production of enantiomerically pure forms of this compound. These methods often involve catalytic systems that promote high yields and excellent enantioselectivity, making them highly valuable for industrial applications.

In conclusion, (2R)-2-(4-bromothiophen-2-yl)oxirane (CAS No. 1690003-22-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules. The ongoing research in this area continues to uncover new applications and synthetic strategies, reinforcing its importance in modern chemical biology.